Cas no 2248377-00-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate
• CAS No: 2248377-00-4
• MF: C₁₉H₁₁FN₂O₄
• MW: 350.300048112869
• CID: 6194781
• PubChem ID: 165949075
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248377-00-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate
• EN300-6519440

• Inchi： 1S/C19H11FN2O4/c20-12-7-5-11(6-8-12)15-9-21-10-16(15)19(25)26-22-17(23)13-3-1-2-4-14(13)18(22)24/h1-10,21H
• InChI Key： JHRPGFCOTZKVMQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CNC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.07028500g/mol
• Monoisotopic Mass: 350.07028500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248377-00-4, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and functional materials.

Structural Analysis: The molecule consists of a 1,3-dioxo isoindole ring system attached to a pyrrole carboxylate moiety via a fluoro-substituted phenyl group. This combination of structural elements provides the compound with both aromatic stability and functional versatility. Recent studies have highlighted the importance of such hybrid structures in enhancing the bioavailability and pharmacokinetic profiles of drugs.

Synthesis and Characterization: The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate involves a multi-step process that includes coupling reactions and cyclization. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and purity. These methods have also provided insights into the compound's stereochemistry and conformational flexibility.

Applications in Pharmaceuticals: One of the most promising applications of this compound lies in its potential as a drug carrier. The isoindole ring system has been shown to exhibit excellent biocompatibility, while the pyrrole moiety can act as a platform for attaching bioactive molecules. Recent research has demonstrated that this compound can serve as a scaffold for developing targeted drug delivery systems, particularly for anticancer agents.

Materials Science Perspective: Beyond its pharmaceutical applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylate has also shown potential in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a candidate for use in nanotechnology and surface engineering. Studies have explored its role in creating stimuli-responsive surfaces that can adapt to environmental changes such as pH or temperature.

Environmental Impact and Safety: As with any novel compound, understanding its environmental impact is crucial. Preliminary toxicity studies indicate that 1,3-dioxo...carboxylate exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to assess its long-term effects on ecosystems and human health.

Future Directions: The continued exploration of CAS No. 2248377-00...carboxylate is expected to yield new insights into its potential applications. Ongoing research focuses on optimizing its synthesis for large-scale production and investigating its compatibility with various biological systems. Collaborative efforts between chemists, pharmacologists, and materials scientists are likely to unlock new frontiers for this versatile compound.

In conclusion, 1,3-dioxo...carboxylate represents a significant advancement in the field of organic chemistry. Its unique structure and functional properties make it a valuable tool for both pharmaceutical innovation and materials development. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.